Cas no 1807253-65-1 (Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate)

• Product Name: Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate
• CAS No: 1807253-65-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5003207
• Update Time: 2025-06-30

Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-16-12(15)6-11-8(2)4-10(14)5-9(11)7-13/h4-5,14H,3,6H2,1-2H3
• InChI Key： HNOYPIRGKVBGHZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(=CC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate

Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate: A Comprehensive Overview

Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate, with the CAS number 1807253-65-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group, a hydroxyl group, and a methyl group, along with an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The phenyl ring in Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate serves as the central framework, with substituents positioned at the 2-, 4-, and 6-positions. The cyano group at the 2-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The hydroxyl group at the 4-position adds hydrophilic properties, enhancing solubility in polar solvents. Meanwhile, the methyl group at the 6-position contributes to steric effects and can influence the molecule's conformation. The ethyl ester moiety at the acetate position is a common protecting group for carboxylic acids, making this compound suitable for further functionalization in synthetic routes.

Recent studies have highlighted the potential of Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in constructing heterocyclic frameworks, which are often found in natural products and therapeutic agents. The ability to manipulate the substituents on the phenyl ring allows for fine-tuning of physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which are critical for drug-like behavior.

In terms of synthesis, Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate can be prepared through various routes, including nucleophilic acyl substitution and esterification reactions. One efficient method involves the reaction of 2-cyano-4-hydroxy-6-methylbenzoic acid with ethanol in the presence of an acid catalyst. This approach ensures high yields and good purity, making it suitable for large-scale production. Additionally, modern techniques such as microwave-assisted synthesis have been employed to accelerate reaction times while maintaining product quality.

The pharmacological potential of Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate lies in its ability to modulate cellular pathways associated with inflammation, oxidative stress, and apoptosis. Preclinical studies have demonstrated its anti-inflammatory activity through inhibition of cyclooxygenase (COX) enzymes. Furthermore, its antioxidant properties suggest potential applications in mitigating oxidative damage associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

From an environmental perspective, Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate has shown moderate biodegradability under aerobic conditions. This characteristic aligns with current trends toward sustainable chemistry practices, where minimizing environmental impact is a priority. Researchers are actively exploring green chemistry approaches to optimize its synthesis and reduce waste generation during production.

In conclusion, Ethyl 2-cyano-4-hydroxy-6-methylphenylacetate (CAS No: 1807253-65-1) is a multifaceted compound with promising applications in drug discovery and chemical synthesis. Its unique structure enables diverse reactivity profiles, making it a valuable tool for researchers across various disciplines. As advancements in synthetic methods and biological testing continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.